2-isobutyl-1-oxo-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,2-dihydro-4-isoquinolinecarboxamide

• Molecular Formula: C21H26N4O2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 2-(2-methylpropyl)-1-oxo-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]isoquinoline-4-carboxamide
• InChI: InChI=1S/C21H26N4O2/c1-13(2)11-25-12-19(16-8-6-7-9-17(16)21(25)27)20(26)22-10-18-14(3)23-24(5)15(18)4/h6-9,12-13H,10-11H2,1-5H3,(H,22,26)
• InChI Key: ICKDNQRZHFEEQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CNC(=O)C2=CN(C(=O)C3=CC=CC=C32)CC(C)C

Description

is a complex organic compound with the following chemical formula:

2-isobutyl-1-oxo-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-1,2-dihydro-4-isoquinolinecarboxamide: $$\text{C}_{11}\text{H}_{16}\text{N}_4\text{O}_2$$C11​H16​N4​O2​

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• It contains an isoquinoline core, a pyrazole moiety, and an isobutyl group.
• The compound’s structure suggests potential biological activity due to the presence of heterocyclic rings and functional groups.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents:

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism likely involves interactions with specific molecular targets (e.g., enzymes, receptors).
• Further research is necessary to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds: